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Abstract
This technical guide provides a comprehensive overview of the formation of scandium carbides

under high-pressure and high-temperature conditions. It is intended for researchers, scientists,

and professionals in materials science and drug development who are interested in the

synthesis and characterization of novel materials. This document details the experimental

protocols for high-pressure synthesis, presents quantitative data on the formation of various

scandium carbide phases, and illustrates key experimental workflows and phase relationships

through detailed diagrams. The synthesis of scandium carbides is highly sensitive to oxygen

presence, leading to the formation of oxycarbides in oxygen-rich environments. Under low-

oxygen conditions, distinct carbide phases such as Sc₃C₄, Sc₄C₃, and a novel orthorhombic

ScCₓ phase have been synthesized and are quenchable to ambient conditions.

Introduction
The study of binary metal carbides is a burgeoning field of materials science, driven by the

quest for materials with exceptional properties such as high hardness, thermal stability, and

unique electronic characteristics. Scandium, a light transition metal, forms a variety of carbides

with intriguing structures and properties. The application of high pressure and high temperature

(HPHT) during synthesis provides a powerful tool to explore new phases and compositions that

are not accessible under ambient conditions. This guide summarizes the current state of

knowledge on the high-pressure synthesis of scandium carbides, focusing on the experimental

methodologies and the resulting products.
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High-Pressure Synthesis of Scandium Carbides
The reaction between scandium and carbon under high-pressure, high-temperature (HPHT)

conditions has been investigated using various experimental setups, primarily diamond anvil

cells (DACs) and multi-anvil presses. These techniques allow for the in-situ study of phase

transformations and reactions using synchrotron X-ray diffraction.

Formation of Scandium Carbide Phases
Several distinct scandium carbide phases have been identified when scandium and carbon are

subjected to high pressures and temperatures. The presence of oxygen contamination has

been found to be a critical factor influencing the final product.

In an oxygen-rich environment, the most stable phase formed is a scandium oxycarbide,

ScOₓCᵧ, with experimentally determined stoichiometries of x=0.39 and y=0.50–0.56.

With minimal oxygen contamination, the following scandium carbide phases have been

observed:

Sc₃C₄: A carbon-rich scandium carbide.

Sc₄C₃: A metal-rich scandium carbide.

Orthorhombic ScCₓ: A novel scandium carbide phase with an orthorhombic crystal

structure.

All of these high-pressure phases have been found to be quenchable, meaning they can be

recovered and studied at ambient conditions.

Quantitative Data
The following tables summarize the quantitative data on the formation conditions and structural

parameters of scandium carbides synthesized under high pressure.

Table 1: Synthesis Conditions for High-Pressure Scandium Carbide Phases
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Phase
Pressure
(GPa)

Temperatur
e (K)

Synthesis
Apparatus

Starting
Materials

Reference

Sc₃C₄ High High

Diamond

Anvil Cell,

Multi-anvil

Press

Scandium,

Carbon

Sc₄C₃ High High

Diamond

Anvil Cell,

Multi-anvil

Press

Scandium,

Carbon

Orthorhombic

ScCₓ
High High

Diamond

Anvil Cell,

Multi-anvil

Press

Scandium,

Carbon

ScOₓCᵧ

(x=0.39,

y=0.50–0.56)

High High

Diamond

Anvil Cell,

Multi-anvil

Press

Scandium,

Carbon (with

oxygen

contaminatio

n)

Table 2: Crystallographic Data for High-Pressure Scandium Carbide Phases

Phase
Crystal
System

Space
Group

Lattice
Parameters
(Å)

Pressure
(GPa)

Reference

Sc₃C₄ Tetragonal P4/mnc

a =

7.4873(5), c =

15.026(2)

Ambient

(quenched)

Sc₄C₃ Cubic I-43d a = 7.4774(8) 19

Orthorhombic

ScCₓ
Orthorhombic Not specified Not specified High
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Experimental Protocols
The synthesis of scandium carbides at high pressure involves sophisticated experimental

techniques. The following sections detail the key methodologies employed.

Diamond Anvil Cell (DAC) with In Situ Laser Heating
The diamond anvil cell is a primary tool for generating ultra-high pressures on small samples.

Methodology:

Sample Preparation: A small piece of scandium foil and fine graphite powder are loaded into

a sample chamber drilled in a rhenium gasket. The gasket is pre-indented between two

diamond anvils to the desired thickness.

Pressure Generation: Pressure is applied by mechanically driving the two diamond anvils

together. The pressure is calibrated using a pressure standard, such as the fluorescence of a

ruby chip placed in the sample chamber.

In Situ Laser Heating: The sample is heated to high temperatures using a high-power laser

(e.g., Nd:YAG or fiber laser) focused through the transparent diamond anvils. The

temperature is measured pyrometrically.

In Situ Analysis: Synchrotron X-ray diffraction patterns are collected in situ during the heating

and compression process. This allows for real-time monitoring of the reaction and

identification of the formed phases.

Quenching: The sample is rapidly cooled by turning off the laser, and the pressure is then

slowly released. The recovered sample can be further analyzed at ambient conditions.

Multi-Anvil Press Synthesis
Multi-anvil presses are used to synthesize larger sample volumes at high pressures and

temperatures.

Methodology:
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Sample Assembly: A mixture of scandium and carbon powders is placed inside a sample

capsule (e.g., made of a noble metal or hexagonal boron nitride) to prevent contamination.

This capsule is then placed within a pressure-transmitting medium (e.g., a ceramic

octahedron).

Compression: The pressure medium is compressed by a set of tungsten carbide or sintered

diamond anvils. The pressure is calibrated based on the hydraulic press load and known

phase transitions of standard materials.

Heating: The sample is heated internally using a cylindrical graphite or metal furnace. The

temperature is monitored by a thermocouple placed near the sample.

Synthesis: The sample is held at the desired pressure and temperature for a specific

duration to allow the reaction to complete.

Quenching and Recovery: The sample is quenched by turning off the furnace power,

followed by a slow decompression. The synthesized sample is then recovered from the

assembly for ex-situ analysis.

Visualizations
The following diagrams illustrate the experimental workflow for high-pressure synthesis and the

logical relationship between the starting materials and the resulting scandium carbide phases.

Caption: Experimental workflows for the synthesis of scandium carbides.

Caption: Formation pathways of scandium carbides under HPHT conditions.

To cite this document: BenchChem. [Formation of Scandium Carbides at High-Pressure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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